Cas no 1344634-98-5 ((2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine)

• Product Name: (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine
• CAS No: 1344634-98-5
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6462762
• PubChem ID: 130038430
• Update Time: 2025-05-25

(2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine
• 1344634-98-5
• EN300-1842967

• Inchi： 1S/C11H16FN/c1-8-7-11(12)6-5-10(8)4-3-9(2)13/h5-7,9H,3-4,13H2,1-2H3/t9-/m0/s1
• InChI Key： ZNBSWAFMBQGVOG-VIFPVBQESA-N
• SMILES： FC1C=CC(=C(C)C=1)CC[C@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine

Professional Introduction to (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344634-98-5)

(2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1344634-98-5, has garnered attention due to its potential applications in drug development and molecular research. Its chiral center and aromatic substituents contribute to its diverse chemical interactions, making it a valuable candidate for further exploration.

The structural motif of (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a 4-fluoro-2-methylphenyl group. This configuration imparts specific electronic and steric properties, which are critical for its biological activity. The presence of the fluoro group enhances metabolic stability and binding affinity, while the methyl group influences the overall shape and reactivity of the molecule.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine and biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening techniques have identified this compound as a promising candidate for inhibiting certain enzymes implicated in inflammatory diseases.

In vitro studies have demonstrated that derivatives of (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine exhibit notable pharmacological effects. These include anti-inflammatory, analgesic, and potentially neuroprotective properties. The chiral nature of the compound allows for the synthesis of enantiomerically pure forms, which can lead to improved pharmacokinetic profiles and reduced side effects.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their bioavailability and binding affinity to biological targets. In the case of (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine, the fluoro group at the para position relative to the methyl group on the aromatic ring contributes to its stability and reactivity. This feature makes it an attractive building block for designing more complex molecules with enhanced therapeutic potential.

Current research is focused on optimizing synthetic routes to produce (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine in high yields and purity. Advances in asymmetric synthesis techniques have enabled the efficient preparation of enantiomerically pure forms, which are essential for evaluating their pharmacological efficacy. These methods often involve catalytic asymmetric transformations that minimize byproduct formation and improve overall reaction efficiency.

The pharmacokinetic properties of (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine are also under investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for determining its therapeutic window and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to study these processes in detail, providing insights into its metabolic pathways.

The development of novel drug candidates often involves iterative design and optimization processes. By leveraging computational tools and experimental data, researchers can systematically modify the structure of (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine to enhance its desired properties while minimizing unwanted effects. This approach has led to the identification of several promising derivatives with improved pharmacological profiles.

The future prospects for (2S)-4-(4-fluoro-2-methylphenyl)butan-2-amine in pharmaceutical research are vast. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing this compound will emerge. Its unique structural features make it a versatile scaffold for developing drugs targeting a wide range of diseases, including those associated with inflammation, pain, and neurodegeneration.

In conclusion, (CAS No. 1344634-98)











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